![molecular formula C12H13NO B1308988 2,4,7-Trimethyl-1H-indole-3-carbaldehyde CAS No. 883547-98-6](/img/structure/B1308988.png)
2,4,7-Trimethyl-1H-indole-3-carbaldehyde
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Overview
Description
2,4,7-Trimethyl-1H-indole-3-carbaldehyde is a heterocyclic organic compound . It is a derivative of 1H-Indole-3-carbaldehyde, which is an important and efficient chemical precursor for generating biologically active structures .
Synthesis Analysis
1H-Indole-3-carbaldehyde and its derivatives are ideal precursors for the synthesis of active molecules . They are essential in the synthesis of various heterocyclic derivatives because their carbonyl groups can undergo C–C and C–N coupling reactions and reductions .Molecular Structure Analysis
The molecular formula of 2,4,7-Trimethyl-1H-indole-3-carbaldehyde is C12H13NO .Chemical Reactions Analysis
1H-Indole-3-carbaldehyde and its derivatives are key intermediates for the preparation of biologically active compounds as well as indole alkaloids . They are also important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups can easily undergo C–C and C–N coupling reactions and reductions .Physical And Chemical Properties Analysis
The molecular weight of 2,4,7-Trimethyl-1H-indole-3-carbaldehyde is 187.24 g/mol .Scientific Research Applications
Biological Imaging and Cellular Labeling
TMICA’s fluorescence makes it an excellent candidate for biological imaging. Researchers have used it to label specific cellular components, track intracellular processes, and visualize organelles. Whether in live-cell imaging or fixed samples, TMICA provides valuable information about cellular dynamics and localization.
Mechanism of Action
Target of Action
It is known that indole-3-carbaldehyde derivatives, which include 2,4,7-trimethyl-1h-indole-3-carbaldehyde, are important precursors for the synthesis of bioactive structures .
Mode of Action
Indole-3-carbaldehyde, a related compound, has been studied for its ability to form schiff bases and their complexes through the condensation reaction of its aldehyde group with various amine derivatives .
Biochemical Pathways
It is known that indole-3-carbaldehyde derivatives are synthesized from tryptophan via the intermediates indole-3-acetaldoxime and indole-3-acetonitrile .
Result of Action
It is known that indole-3-carbaldehyde derivatives have a fascinating array of properties, including antibacterial, antiviral, antifungal, and antioxidant activities .
Future Directions
properties
IUPAC Name |
2,4,7-trimethyl-1H-indole-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-7-4-5-8(2)12-11(7)10(6-14)9(3)13-12/h4-6,13H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLJAFZBFDOYDNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(NC2=C(C=C1)C)C)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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